Cas no 16238-16-7 (Acetamide,N,N-dipentyl-)

Acetamide,N,N-dipentyl- structure
Acetamide,N,N-dipentyl- structure
Product Name:Acetamide,N,N-dipentyl-
CAS No:16238-16-7
MF:C12H25NO
MW:199.333003759384
CID:147426
PubChem ID:345912
Update Time:2025-04-19

Acetamide,N,N-dipentyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N,N-dipentyl-
    • N,N-Dipentylacetamide
    • AC1L83SW
    • Acetamide,N-dipentyl-
    • diamylacetamide
    • Essigsaeure-dipentylamid
    • N,N-Diamylacetamid
    • N,N-Di-n-amyl-acetamid
    • N,N-Dipentyl-acetamid
    • N,N-dipentyl-acetamide
    • NSC403869
    • NSC406272
    • NSC-406272
    • DTXSID20323384
    • Acetamide, N,N-dipentyl-
    • SCHEMBL4156766
    • N,N-Dipentylacetamide #
    • 16238-16-7
    • SILWLTRTLXQJSO-UHFFFAOYSA-N
    • AKOS003862360
    • NSC-403869
    • Inchi: 1S/C12H25NO/c1-4-6-8-10-13(12(3)14)11-9-7-5-2/h4-11H2,1-3H3
    • InChI Key: SILWLTRTLXQJSO-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 199.19375
  • Monoisotopic Mass: 199.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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